Cas no 921861-39-4 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 921861-39-4
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6467398
• Update Time: 2025-05-19

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-3,4-dimethyl-

• Inchi： 1S/C18H20N2O3S/c1-4-20-17-8-6-15(10-14(17)11-18(20)21)19-24(22,23)16-7-5-12(2)13(3)9-16/h5-10,19H,4,11H2,1-3H3
• InChI Key： HZYAXSIWXOXECU-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3CC)(=O)=O)=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 597.5±60.0 °C(Predicted)
• pka: 9.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 921861-39-4)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS No. 921861-39-4) is a specialized sulfonamide derivative with a unique molecular structure combining an indole core and a dimethylbenzene sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. Researchers are particularly interested in its structure-activity relationship (SAR), which may unlock novel mechanisms for modulating biological pathways. The presence of both sulfonamide and indole functional groups suggests versatility in interactions with enzymes or receptors, making it a candidate for further exploration in drug discovery.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. CAS No. 921861-39-4 aligns with this trend, as its scaffold resembles known pharmacophores used in oncology and inflammation research. Computational studies, including molecular docking and QSAR modeling, have highlighted its potential binding affinity for specific protein targets. These insights are critical for researchers investigating drug repurposing or designing next-generation therapeutics with improved selectivity and reduced off-target effects.

The synthesis of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, emphasizing the importance of regioselective functionalization and sulfonamide coupling. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for validating its purity and structural integrity. Given the growing emphasis on green chemistry, optimizing synthetic routes to minimize waste and energy consumption remains a priority for industrial-scale production.

From a commercial perspective, CAS No. 921861-39-4 is often cataloged by suppliers specializing in high-value intermediates for medicinal chemistry. Its niche application scope underscores the need for reliable sourcing and stringent quality control. Researchers frequently search for bulk suppliers, technical datasheets, and safety profiles, reflecting the compound's role in preclinical development. Additionally, discussions on patent landscapes and IP protection are relevant, as derivatives of this scaffold may hold proprietary value.

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like 921861-39-4. Machine learning models trained on chemical libraries can predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, accelerating lead optimization. This synergy between computational chemistry and experimental validation exemplifies the compound's relevance in modern research paradigms. As the scientific community explores polypharmacology and multi-target agents, this sulfonamide derivative may offer new avenues for addressing complex diseases.

In summary, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-3,4-dimethylbenzene-1-sulfonamide represents a compelling case study in the intersection of structural design and therapeutic potential. Its CAS No. 921861-39-4 serves as a key identifier for researchers navigating chemical databases and literature. By aligning with contemporary themes such as personalized medicine and sustainable synthesis, this compound continues to inspire innovation across interdisciplinary fields.